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Compound of Interest

Compound Name: Trifluoroacetaldehyde

Cat. No.: B010831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling

precautions for trifluoroacetaldehyde (fluoral). The following sections outline its physical and

chemical properties, known hazards, and comprehensive protocols for its safe use, storage,

and emergency management to ensure the well-being of laboratory personnel and the integrity

of research.

Chemical and Physical Properties
Trifluoroacetaldehyde is a colorless gas at room temperature with a pungent odor.[1][2] Due

to its tendency to polymerize, it is often handled in more stable forms, such as

trifluoroacetaldehyde hydrate or its ethyl hemiacetal.[3][4] The presence of three fluorine

atoms significantly influences its reactivity, making it a highly electrophilic compound and a

valuable reagent in organic synthesis, particularly for introducing trifluoromethyl groups.[1][2][3]
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Property Value Source(s)

Chemical Formula C₂HF₃O [1][5]

Molecular Weight 98.02 g/mol [5]

Boiling Point -18 °C [3]

Boiling Point (Hydrate) 104-106 °C [6]

Melting Point (Hydrate) 66 °C [3]

Flash Point (Hydrate, ~75% in

water)
-23.0 °C (-9.4 °F) [6]

Density (Hydrate, ~75% in

water)
1.44 g/mL at 20 °C [6]

Solubility

Soluble in organic solvents,

moderate solubility in water,

forms a hydrate with water.

[1][3]

Hazard Identification and Toxicity
Trifluoroacetaldehyde and its derivatives are hazardous materials that require careful

handling. It is classified as a highly flammable liquid and vapor.[7] Acute exposure can cause

skin irritation, serious eye damage, and respiratory irritation.[7][8] It is harmful if swallowed, in

contact with skin, or inhaled.[7]
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Hazard
Classification

GHS Category Statement Source(s)

Flammable liquids Category 2

H225: Highly

flammable liquid and

vapor

[7][8]

Acute toxicity, Oral Category 4
H302: Harmful if

swallowed
[7][8]

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation
[7][8]

Serious eye

damage/eye irritation
Category 1/2

H318/H319: Causes

serious eye

damage/irritation

[7][8]

Skin sensitization Category 1
H317: May cause an

allergic skin reaction
[7][8]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
[7][8]

Quantitative Toxicity Data:

Test Species Route Value Source(s)

LD50 Mouse Oral 600 mg/kg [9]

ATE US (oral) - -
500.000 mg/kg

body weight
[10]

Handling and Storage
Proper handling and storage procedures are paramount to minimize the risks associated with

trifluoroacetaldehyde.

Engineering Controls:
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Always handle trifluoroacetaldehyde in a well-ventilated area, preferably within a certified

chemical fume hood.[7][11]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of any potential exposure.[11]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[7][11]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing, such as

a lab coat.[7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][11]

Keep away from heat, sparks, open flames, and other ignition sources.[7][8]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[12][13]

Experimental Protocols
General Safe Handling Workflow
The following diagram illustrates a general workflow for the safe handling of

trifluoroacetaldehyde in a laboratory setting.
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Preparation
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- Don appropriate PPE
- Ensure fume hood is operational

Handling in Fume Hood
- Dispense required amount

- Keep container closed when not in use

Reaction Setup
- Perform reaction under inert atmosphere if necessary

- Monitor reaction progress

Work-up
- Quench reaction safely

- Perform extractions and purifications

Waste Disposal
- Segregate waste streams

- Label waste containers clearly

Decontamination
- Clean glassware and work area

- Dispose of contaminated materials properly
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General workflow for safe handling.

Detailed Protocol: Nucleophilic Trifluoromethylation of a
Carbonyl Compound
This protocol is adapted from a published procedure for the nucleophilic trifluoromethylation of

carbonyl compounds using trifluoroacetaldehyde hydrate as the trifluoromethyl source.[10]

Materials:
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Trifluoroacetaldehyde hydrate

Anhydrous Dimethylformamide (DMF)

Potassium tert-butoxide (t-BuOK)

Aldehyde or ketone substrate

Anhydrous reaction vessel with a stirrer

Syringes and needles for transfer of reagents

Procedure:

Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a

septum under an inert atmosphere (e.g., nitrogen or argon).

To the flask, add a solution of trifluoroacetaldehyde hydrate (1.5 mmol) in anhydrous DMF

(1.0 mL) via syringe.

Cool the reaction mixture to -50 °C using a suitable cooling bath (e.g., dry ice/acetone).

In a separate flame-dried flask, prepare a solution of t-BuOK (6.0 mmol) in anhydrous DMF

(3.0 mL).

Slowly add the t-BuOK solution dropwise to the stirred trifluoroacetaldehyde hydrate

solution over 5 minutes, maintaining the temperature at -50 °C.

Stir the reaction mixture for 30 minutes at -50 °C.

Prepare a solution of the carbonyl compound (1.0 mmol) in anhydrous DMF (1.0 mL).

Add the carbonyl compound solution to the reaction mixture at -50 °C and continue stirring

for 1 hour.

Allow the reaction mixture to gradually warm to room temperature.

Quench the reaction by the careful addition of water.
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Proceed with standard aqueous work-up and purification procedures (e.g., extraction,

chromatography).

Start: Prepare Reaction Vessel
(Flame-dried, inert atmosphere)

Add Trifluoroacetaldehyde Hydrate
in Anhydrous DMF

Cool to -50 °C

Add t-BuOK solution
in Anhydrous DMF (dropwise)

Stir for 30 min at -50 °C

Add Carbonyl Compound
in Anhydrous DMF

Stir for 1 hr at -50 °C

Warm to Room Temperature

Quench with Water

End: Proceed to Work-up
and Purification
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Experimental workflow for trifluoromethylation.

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get

immediate medical

advice/attention.

[7][8][10]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove all

contaminated clothing. Get

immediate medical

advice/attention.

[7][8][10]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Get

immediate medical attention.

[7][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

immediate medical attention.

[7][8][10]
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Spill and Leak Procedures
Prompt and safe cleanup of spills is essential to prevent exposure and further hazards.

For a small spill (manageable by trained laboratory personnel):

Alert personnel in the immediate area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[12]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[12][14]

Use non-sparking tools for cleanup.[14]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[12][14]

Clean the spill area with an appropriate solvent and dispose of the cleaning materials as

hazardous waste.[12]

For a large spill (beyond the capacity of laboratory personnel to handle safely):

Evacuate the immediate area.

Alert your institution's emergency response team.[12]

If it is safe to do so, close the doors to the affected area to contain vapors.[12]

Provide the emergency response team with the Safety Data Sheet (SDS) for

trifluoroacetaldehyde.[12]
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Spill Occurs

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Cleanup by Trained Personnel
(Use Spill Kit & PPE) Evacuate Area

Notify Emergency Response

Provide SDS to Responders

Click to download full resolution via product page

Logical flow for spill response.

Fire and Explosion Hazards
Trifluoroacetaldehyde and its solutions are highly flammable and can form explosive mixtures

with air.[10][15] Vapors are heavier than air and may travel to a source of ignition and flash

back.[15]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[14] A

water spray may be used to cool closed containers.[15]
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Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen fluoride.[10]

[12][15]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[15]

Stability and Reactivity
Chemical Stability: Trifluoroacetaldehyde is stable under normal storage conditions.[8]

However, the pure aldehyde has a tendency to polymerize upon storage.[3]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[12][13]

Disposal Considerations
Dispose of waste trifluoroacetaldehyde and contaminated materials in accordance with all

applicable federal, state, and local regulations.[7]

Waste is classified as hazardous.

Do not dispose of down the drain.

Empty containers may retain product residue and can be dangerous.

This guide is intended to provide comprehensive safety and handling information for

trifluoroacetaldehyde. It is not a substitute for a thorough understanding of the Safety Data

Sheet (SDS) and proper laboratory safety training. Always consult the SDS for the most current

and detailed information before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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